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Compound of Interest

Compound Name: Boc-Asp-Ofm

Cat. No.: B558617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-Asp-Ofm, N-α-(tert-Butoxycarbonyl)-L-aspartic acid α-(9-fluorenylmethyl) ester, is a

specialized amino acid derivative primarily utilized in Solid-Phase Peptide Synthesis (SPPS) for

the production of cyclic peptides. The strategic placement of the fluorenylmethyl (Ofm)

protecting group on the α-carboxyl group, while the β-carboxyl group remains free, allows for

the side-chain anchoring of the aspartic acid residue to a resin. This orthogonal protection

strategy is instrumental in methodologies involving on-resin, head-to-tail cyclization, a key

technique in the synthesis of constrained peptides with enhanced biological activity and

stability.

This document provides a detailed protocol for the use of Boc-Asp-Ofm in Boc-chemistry

SPPS, with a focus on the synthesis of cyclic peptides.

Data Presentation
Table 1: Reagents and Solvents for Boc-Asp-Ofm SPPS

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b558617?utm_src=pdf-interest
https://www.benchchem.com/product/b558617?utm_src=pdf-body
https://www.benchchem.com/product/b558617?utm_src=pdf-body
https://www.benchchem.com/product/b558617?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent/Solvent Abbreviation Purpose
Typical
Concentration/Amo
unt

2-Chlorotrityl chloride

resin
2-CTC resin

Solid support for

peptide synthesis

1.0-1.6 mmol/g

substitution

Boc-Asp-Ofm -
First amino acid for

side-chain anchoring
1.5-2.0 equivalents

Diisopropylethylamine DIPEA
Base for resin loading

and neutralization

4.0 equivalents (for

loading)

Dichloromethane DCM
Solvent for resin

swelling and washing
-

N,N-

Dimethylformamide
DMF

Solvent for coupling

and washing
-

Trifluoroacetic acid TFA
Reagent for Boc-

deprotection
25-50% in DCM (v/v)

O-(Benzotriazol-1-yl)-

N,N,N',N'-

tetramethyluronium

hexafluorophosphate /

N,N,N',N'-Tetramethyl-

O-(1H-benzotriazol-1-

yl)uronium

hexafluorophosphate

HBTU/HATU Coupling reagent 3.0-4.0 equivalents

1-

Hydroxybenzotriazole
HOBt

Coupling additive to

suppress racemization
3.0-4.0 equivalents

N,N'-

Diisopropylcarbodiimi

de

DIC Coupling reagent 3.0-4.0 equivalents

Piperidine -
Reagent for Ofm-

deprotection
20% in DMF (v/v)
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Cleavage Cocktail

(TFA/TIS/H₂O)
-

Reagent for final

cleavage from resin
95:2.5:2.5 (v/v/v)

Table 2: Typical Parameters for Key Experimental Steps
Experimental Step Key Parameters Typical Values

Resin Swelling Solvent, Time DCM, 30-60 minutes

Boc-Asp-Ofm Anchoring Reagents, Time
Boc-Asp-Ofm, DIPEA in DCM,

1-2 hours

Boc Deprotection Reagent, Time
25-50% TFA in DCM, 1 x 1 min

+ 1 x 20 min

Amino Acid Coupling Reagents, Time

Boc-amino acid, HBTU/HOBt

or DIC/HOBt, DIPEA in DMF,

1-2 hours

On-Resin Cyclization
Deprotection, Coupling

Reagents, Time

20% Piperidine in DMF (Ofm

removal), 25% TFA in DCM

(Boc removal),

HBTU/HOBt/DIPEA, 4-24

hours

Final Cleavage Reagent, Time
TFA/TIS/H₂O (95:2.5:2.5), 2-3

hours

Experimental Protocols
Resin Preparation and Anchoring of Boc-Asp-Ofm
This protocol describes the initial steps of swelling the resin and attaching the first amino acid,

Boc-Asp-Ofm, via its side-chain carboxyl group.

Methodology:

Resin Swelling: Place the 2-Chlorotrityl chloride resin (1.0 eq) in a reaction vessel. Add

sufficient Dichloromethane (DCM) to swell the resin and shake gently for 30-60 minutes at

room temperature.
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Resin Washing: Drain the DCM and wash the resin three times with DCM.

Anchoring:

Dissolve Boc-Asp-Ofm (1.5 eq) in DCM.

Add Diisopropylethylamine (DIPEA) (4.0 eq) to the Boc-Asp-Ofm solution.

Add the amino acid solution to the swollen resin.

Shake the mixture for 1-2 hours at room temperature.

Capping: To cap any unreacted chlorotrityl groups, add a solution of DCM/Methanol/DIPEA

(17:2:1) and shake for 30 minutes.

Washing: Drain the capping solution and wash the resin sequentially with DCM (3x), DMF

(3x), and finally DCM (3x). The resin is now ready for peptide chain elongation.

Solid-Phase Peptide Synthesis (Boc-SPPS) Cycle
This section details the iterative process of extending the peptide chain.

Methodology:

Boc Deprotection:

Wash the resin with DCM (3x).

Add a solution of 25-50% Trifluoroacetic acid (TFA) in DCM to the resin and shake for 1

minute.

Drain the TFA solution.

Add a fresh solution of 25-50% TFA in DCM and shake for 20 minutes.

Drain the TFA solution and wash the resin with DCM (3x).

Neutralization:
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Wash the resin with a 5% DIPEA solution in DMF (3x) to neutralize the trifluoroacetate

salt.

Wash the resin with DMF (3x).

Amino Acid Coupling:

In a separate vessel, dissolve the next Boc-protected amino acid (3.0 eq), HBTU (3.0 eq),

and HOBt (3.0 eq) in DMF.

Add DIPEA (6.0 eq) to the solution to activate the amino acid.

Add the activated amino acid solution to the resin.

Shake the reaction vessel for 1-2 hours at room temperature.

To monitor the completion of the coupling reaction, a Kaiser test can be performed.

Washing: Drain the coupling solution and wash the resin with DMF (3x) and DCM (3x).

Repeat: Repeat steps 1-4 for each subsequent amino acid in the peptide sequence.

On-Resin Cyclization and Cleavage
This protocol outlines the final steps of preparing the linear peptide for cyclization, the

cyclization reaction itself, and the ultimate cleavage of the cyclic peptide from the solid support.

Methodology:

N-terminal Boc Deprotection: Follow the Boc deprotection protocol described in Section 2,

Step 1.

C-terminal Ofm Deprotection:

Wash the resin with DMF (3x).

Treat the resin with a solution of 20% piperidine in DMF for 30 minutes to remove the Ofm

group from the C-terminal aspartic acid.
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Wash the resin thoroughly with DMF (5x) and DCM (3x).

On-Resin Cyclization:

Wash the deprotected linear peptide-resin with DMF (3x).

Add a solution of HBTU (3.0 eq), HOBt (3.0 eq), and DIPEA (6.0 eq) in DMF.

Shake the reaction vessel for 4-24 hours at room temperature. The progress of the

cyclization can be monitored by cleaving a small sample of resin and analyzing it by LC-

MS.

Final Washing: After cyclization is complete, wash the resin with DMF (3x) and DCM (3x).

Dry the resin under vacuum.

Cleavage from Resin:

Treat the dried resin with a cleavage cocktail of TFA/Triisopropylsilane (TIS)/Water

(95:2.5:2.5) for 2-3 hours at room temperature.

Filter the resin and collect the filtrate containing the cyclic peptide.

Precipitate the peptide by adding cold diethyl ether.

Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet.

The crude cyclic peptide can then be purified by reverse-phase HPLC.

Mandatory Visualization
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Caption: Workflow for Boc-Asp-Ofm solid-phase synthesis of cyclic peptides.
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Caption: Logical steps for the on-resin cyclization of a peptide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b558617?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

